Cas no 953008-45-2 (5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 2-(methylsulfanyl)benzoate)

• Product Name: 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 2-(methylsulfanyl)benzoate
• CAS No: 953008-45-2
• MF: C₁₆H₁₃NO₃S₂
• MW: 331.409321546555
• CID: 6477286
• PubChem ID: 8849891
• Update Time: 2025-10-28

5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 2-(methylsulfanyl)benzoate Chemical and Physical Properties

Names and Identifiers

• 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 2-(methylsulfanyl)benzoate
• (5-(thiophen-2-yl)isoxazol-3-yl)methyl 2-(methylthio)benzoate
• (5-thiophen-2-yl-1,2-oxazol-3-yl)methyl 2-methylsulfanylbenzoate
• AKOS024652955
• F2496-1042
• 953008-45-2
• [5-(thiophen-2-yl)-1,2-oxazol-3-yl]methyl 2-(methylsulfanyl)benzoate

• Inchi： 1S/C16H13NO3S2/c1-21-14-6-3-2-5-12(14)16(18)19-10-11-9-13(20-17-11)15-7-4-8-22-15/h2-9H,10H2,1H3
• InChI Key： CKYFJDJNRJTGCQ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CC(COC(C2C=CC=CC=2SC)=O)=NO1

Computed Properties

• Exact Mass: 331.03368562g/mol
• Monoisotopic Mass: 331.03368562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 106Ų

Additional information on 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 2-(methylsulfanyl)benzoate

5-(Thiophen-2-yl)-1,2-Oxazol-3-ylmethyl 2-(Methylsulfanyl)benzoate (CAS No. 953008-45-2)

The compound 5-(Thiophen-2-yl)-1,2-Oxazol-3-ylmethyl 2-(Methylsulfanyl)benzoate with CAS No. 953008-45-2 is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structural features, which include a thiophene ring, an oxazole ring, and a benzoate ester group. These structural elements contribute to its exceptional electronic and optical properties, making it a promising candidate for various applications in modern technology.

Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the realm of optoelectronics. The thiophene moiety within the molecule is known for its excellent conjugation properties, which enhance the material's ability to absorb light and transport charges. This makes it an ideal component for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers have demonstrated that incorporating this compound into OLED structures can significantly improve device efficiency and stability, paving the way for more sustainable and high-performance display technologies.

In addition to its electronic properties, the oxazole ring in this compound plays a crucial role in modulating its reactivity and stability. Oxazole derivatives are known for their ability to participate in various chemical reactions, including cycloadditions and electrophilic substitutions. This makes them valuable intermediates in the synthesis of more complex molecules with tailored functionalities. Recent advancements in synthetic methodologies have enabled chemists to efficiently synthesize this compound using a combination of palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis techniques.

The benzoate ester group present in this molecule further enhances its versatility by providing additional sites for functionalization. This group can undergo hydrolysis under specific conditions, allowing for the incorporation of this compound into bio-degradable polymers or drug delivery systems. Recent research has explored its potential as a building block for creating stimuli-responsive materials that can release drugs in response to external stimuli such as light or temperature changes.

From an environmental standpoint, the synthesis and application of 5-(Thiophen-2-yl)-1,2-Oxazol-3-ylmethyl 2-(Methylsulfanyl)benzoate have been optimized to minimize ecological impact. Green chemistry principles have been integrated into its production process, reducing waste generation and energy consumption. This aligns with global efforts to promote sustainable practices in the chemical industry while maintaining high standards of product quality.

Looking ahead, the continued exploration of this compound's properties is expected to unlock new possibilities across multiple disciplines. Its integration into next-generation materials could revolutionize industries ranging from electronics to healthcare. As researchers delve deeper into understanding its molecular behavior and interaction mechanisms, we can anticipate groundbreaking innovations that will shape the future of modern technology.